N-(6-ethylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)butyramide hydrochloride

• IUPAC Name: N-(6-ethyl-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)butanamide;hydrochloride
• InChI: InChI=1S/C20H29N3O2S.ClH/c1-3-6-19(24)23(10-5-9-22-11-13-25-14-12-22)20-21-17-8-7-16(4-2)15-18(17)26-20;/h7-8,15H,3-6,9-14H2,1-2H3;1H
• InChI Key: CBBFIDFUIXBRNO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N(CCCN1CCOCC1)C2=NC3=C(S2)C=C(C=C3)CC.Cl
• Molecular Formula: C20H30ClN3O2S
• Molecular Weight: 412.0 g/mol

Description

N-(6-ethylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)butyramide hydrochloride (EBP) is a chemical compound with potential therapeutic applications. It belongs to the class of benzothiazole derivatives, which have been extensively studied due to their diverse biological activities. EBP has been shown to exhibit promising results in various scientific studies, making it a potential candidate for further investigation.

Scientific Research Applications

Vasorelaxant Properties and Synthesis

Vasorelaxant Properties : Benzofuran-morpholinomethyl-pyrazoline hybrids, including N-morpholinomethyl derivatives, have demonstrated significant vasodilatory properties. These compounds showed superior vasorelaxant activity compared to prazocin in isolated thoracic aortic rings of rats. The study also detailed a quantitative structure-activity relationship, highlighting the influence of physicochemical parameters on the vasorelaxant activities of these compounds (Hassan et al., 2014).

Anticancer Activities

Synthesis and Anticancer Properties : N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides and their derivatives, with morpholine components, were synthesized and exhibited promising anticancer activities. The compounds' anticancer potential was evaluated through the Developmental Therapeutic Program of the National Cancer Institute, indicating their promise as new anticancer agents (Horishny et al., 2020).

Antioxidant Activities

Antioxidant Activities of Coordination Complexes : Pyrazole-acetamide derivatives, including compounds with morpholine components, were synthesized and formed coordination complexes with significant antioxidant activity. The study detailed the synthesis, characterization, and the antioxidant activity of these complexes, highlighting their potential in the field of antioxidant research (Chkirate et al., 2019).

Novel Synthesis and Diverse Antitumor Activities

Novel Synthesis and Antitumor Evaluation : A variety of heterocyclic compounds, including those with a morpholine component, were synthesized and evaluated for antitumor activities. These compounds, synthesized through diverse synthetic pathways, showed high inhibitory effects against various human cancer cell lines (Shams et al., 2010).